Cas no 1794753-02-8 (7-Methyloctanol-d7)

• Product Name: 7-Methyloctanol-d7
• CAS No: 1794753-02-8
• CID: 4554990
• Update Time: 2025-06-09

7-Methyloctanol-d7 Chemical and Physical Properties

Names and Identifiers

• 7-Methyloctanol-d7

Additional information on 7-Methyloctanol-d7

Introduction to 7-Methyloctanol-d7 (CAS No. 1794753-02-8) and Its Applications in Modern Chemical Research

7-Methyloctanol-d7, with the chemical formula C₉H₂₀D₁, is a deuterated derivative of 7-methyloctanol, a compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This isotope-labeled compound, identified by its CAS number 1794753-02-8, is particularly valuable for its role in analytical chemistry, drug metabolism studies, and as an internal standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The introduction of deuterium atoms enhances the compound's stability and specificity, making it an indispensable tool in high-resolution analytical techniques.

The significance of 7-methyloctanol-d7 lies in its ability to serve as a reference standard for the accurate quantification of 7-methyloctanol and its derivatives in complex mixtures. In recent years, advancements in metabolomics have highlighted the importance of precise analytical methods for studying endogenous and exogenous compounds. 7-Methyloctanol-d7 has been increasingly utilized in these studies due to its high purity and isotopic enrichment, which minimizes interference from background signals. This has opened new avenues for researchers investigating the metabolic pathways of branched-chain alcohols, which are known to play roles in various biological processes.

One of the most compelling applications of 7-Methyloctanol-d7 is in the field of drug development. The compound serves as an excellent internal standard for monitoring the degradation and metabolism of pharmaceuticals that contain similar structural motifs. For instance, studies have shown that branched alcohols can influence the pharmacokinetics of certain drugs by interacting with cytochrome P450 enzymes. By using 7-Methyloctanol-d7 as a reference, researchers can more accurately assess the stability and metabolic fate of these drugs, thereby accelerating the drug discovery process.

In addition to its role in pharmaceutical research, 7-Methyloctanol-d7 has found applications in environmental chemistry. The compound is used to trace and quantify volatile organic compounds (VOCs) that are released from industrial processes or natural sources. Its deuterated form allows for sensitive detection and differentiation between naturally occurring 7-methyloctanol and synthetic analogs, which is crucial for environmental monitoring and pollution control. Recent studies have demonstrated its effectiveness in detecting trace amounts of VOCs in air samples, contributing to a better understanding of atmospheric chemistry.

The synthesis of 7-Methyloctanol-d7 is another area where this compound has made significant contributions. Advanced synthetic methodologies have been developed to produce highly enriched deuterated alcohols with minimal isotopic impurities. These methods often involve catalytic hydrogenation or isotopic exchange reactions under controlled conditions. The ability to synthesize such isotopically pure compounds has been instrumental in pushing the boundaries of analytical chemistry, enabling researchers to achieve unprecedented levels of accuracy in their measurements.

Recent breakthroughs in NMR spectroscopy have further enhanced the utility of 7-Methyloctanol-d7. High-resolution NMR techniques now allow for detailed structural elucidation of complex molecules, thanks to the high sensitivity and resolution provided by deuterated solvents like 7-Methyloctanol-d7. This has led to a deeper understanding of molecular interactions and conformational dynamics, which are critical for designing novel drugs and materials. Researchers are now able to study dynamic processes in real-time, thanks to the improved resolution offered by these deuterated compounds.

The role of CAS No. 1794753-02-8 in these advancements cannot be overstated. The CAS registry number ensures that researchers worldwide can accurately identify and procure this compound, facilitating reproducibility across different laboratories. As chemical research continues to evolve, compounds like 7-Methyloctanol-d7 will remain at the forefront of innovation, providing essential tools for cutting-edge scientific exploration.

In conclusion, 7-Methyloctanol-d7 represents a cornerstone in modern chemical research, with applications spanning pharmaceutical development, environmental monitoring, and advanced analytical techniques. Its unique properties as a deuterated derivative make it an invaluable resource for scientists seeking precision and reliability in their experiments. As our understanding of complex biological systems grows, compounds like this will continue to play a pivotal role in unraveling the mysteries of molecular interactions.